Cas no 109467-69-8 (Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester)

• Product name: Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester
• CAS No: 109467-69-8
• MF: C₁₂H₂₃O₃P
• MW: 246.282984972
• CID: 202464

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester
• Diethyl 3,3-dimethylcyclohex-1-enylphosphonate
• 1-DIETHOXYPHOSPHORYLOXY-3,3-DIMETHYL
• DIETHYL-(3,3-DIMETHYLCYCLOHEX-1-ENYLPHOSPHONAT)
• Diethyl 3,3-dimethylcyclohex-1-enylphosphonate,98%

• Inchi： 1S/C12H23O3P/c1-5-14-16(13,15-6-2)11-8-7-9-12(3,4)10-11/h10H,5-9H2,1-4H3
• InChI Key： VOXBHFSWAJKQSL-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)C1CCCC(C)(C)C=1

Computed Properties

• Exact Mass: 246.13800
• Monoisotopic Mass: 262.133396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 3
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.1
• Boiling Point: 98 °C
• Flash Point: 145.8°C
• Refractive Index: 1.448-1.45
• PSA: 45.34000
• LogP: 4.34650
• Solubility: Not available

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Customs Data

• HS CODE：2919900090
• Customs Data：

  China Customs Code:

  2919900090

  Overview:

  HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%